BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the chemical properties of Acid Yellow
127 for research?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793

Acid Yellow 127: A Technical Overview for
Research Applications
Introduction

Acid Yellow 127, also identified by its Colour Index (C.I.) number 18888, is a synthetic
monoazo dye.[1][2] Primarily utilized in the textile and leather industries, its properties are well-
documented for dyeing applications on protein fibers such as wool and silk, as well as
polyamides like nylon.[1] This technical guide consolidates the available chemical and physical
data for Acid Yellow 127 to support its potential evaluation in research settings. While its
application in fundamental biological or drug development research is not documented in
publicly available literature, this document provides a core understanding of its properties
derived from industrial sources.

Chemical and Physical Properties

Acid Yellow 127 is characterized as a yellow powder that is soluble in water.[1][3] The
following tables summarize its key identifiers and physicochemical characteristics based on
available technical data sheets.
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Identifier

Value

Chemical Name

C.l. Acid Yellow 127

C.l. Number

18888[1][2]

CAS Number

73384-78-8[1][2]

Molecular Formula

C26H20Cl2NsNaO4S[1]

Molecular Weight 803.63 g/mol [1][2]
Chemical Class Monoazo[1]
Physicochemical Property Description

Physical Appearance

Yellow powder[1]

Solubility

Soluble in water.[1][3] Slightly soluble in ethanol.

Behavior in Strong Acid (H2S0a4)

Turns yellow; precipitation occurs upon dilution.

[1]

Behavior in Strong Acid (HCI)

Remains yellow, with no change upon dilution.

[1]

Behavior in Strong Acid (HNOs)

Turns yellow, with the formation of a tender

yellow precipitate upon dilution.[1]

Behavior in Strong Base (NaOH)

Decomposes in a thick sodium hydroxide
solution; a yellow precipitate forms upon
dilution.[1]

Spectroscopic and Performance Data

Quantitative spectroscopic data such as UV-Vis absorption maximum (Amax) and molar

extinction coefficient for Acid Yellow 127 are not readily available in scientific literature or

technical datasheets. The primary characterization of this dye is through its performance in

dyeing applications, particularly its fastness properties.
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Performance Property

Rating (ISO Standards)

Light Fastness

6[2]

Washing (Soaping) Fastness

Fading: 4, Staining: 5[2]

Perspiration Fastness

Fading: 4-5, Staining: 4-5[2]

Oxygen Bleaching Fastness

5[2]

Seawater Fastness

Fading: 5, Staining: 5[2]

Experimental Protocols

Detailed experimental protocols for the use of Acid Yellow 127 in a research context, such as

for biological staining, as a fluorescent probe, or in specific assays, are not available in the

reviewed literature. The predominant application is in industrial dyeing processes. Below are

generalized protocols for its synthesis and application in dyeing.

Synthesis of Acid Yellow 127 (Manufacturing Method)

The synthesis of Acid Yellow 127 is a multi-step process involving the condensation and

diazotization of several chemical intermediates.[1]

Methodology:

e First Condensation: 2,4-Diaminobenzenesulfonic acid is condensed with 2,4,6-Trichloro-

1,3,5-triazine.

e Second Condensation: The product from the first step is then condensed with N-

methylbenzenamine.

» Diazotization: The resulting compound undergoes diazotization to form a diazonium salt.

e Coupling: The diazonium salt is then coupled with 1-(2-Chlorophenyl)-3-methyl-1H-pyrazol-
5(4H)-one to yield the final Acid Yellow 127 dye.[1]
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2,4-Diaminobenzenesulfonic acid 2,4,6-Trichloro-1,3,5-triazine
First Condensation Product N-methylbenzenamine
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:
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b

Acid Yellow 127

Click to download full resolution via product page

A simplified workflow for the synthesis of Acid Yellow 127.

General Protocol for Dyeing with Acid Yellow 127

Acid dyes are typically used for dyeing protein fibers and polyamides in an acidic dye bath. The
acidity allows for the formation of ionic bonds between the anionic dye molecules and the
protonated amino groups of the fibers, resulting in good colorfastness.

Materials:
e Acid Yellow 127 dye

o Textile substrate (e.g., wool, silk, or nylon)
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Water

Acid (e.g., acetic acid or formic acid)

Levelling agent (optional)

Fixing agent (optional)
Methodology:

o Preparation of the Dye Bath: The required amount of Acid Yellow 127 is dissolved in water.
An acid, such as acetic acid or formic acid, is added to the dye bath to achieve the desired
pH. A levelling agent may also be added to promote even dye uptake.

e Dyeing: The textile material is introduced into the dye bath. The temperature is gradually
raised to near boiling while the bath is agitated to ensure uniform dyeing. The dyeing is
continued at this temperature for a specified period.

» Rinsing and Fixation: After dyeing, the material is thoroughly rinsed with water to remove any
unfixed dye. A fixation step may be employed to enhance the wet fastness properties of the
dyed material.

e Drying: The dyed and rinsed material is then dried.
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Preparation of Acidic Dye Bath
(Acid Yellow 127, Water, Acid)
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:

Gradual Heating and Agitation

l

Dyeing at Elevated Temperature

l

Rinsing to Remove Unfixed Dye

l

Optional Fixation Step

l

Drying of Dyed Material
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A high-level workflow for the textile dyeing process using Acid Yellow 127.

Applications in Research

A comprehensive search of scientific literature did not yield any specific applications of Acid
Yellow 127 in fundamental research areas such as cell biology, drug development, or as a
fluorescent probe. Its use appears to be confined to the industrial dyeing of textiles, leather,
and potentially in the formulation of inks and cosmetics.[2] There is some emerging research in
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the field of environmental science focused on the removal of this dye from industrial
wastewater, but this does not involve its use as a research tool itself.

Conclusion

Acid Yellow 127 is a well-characterized dye for industrial applications, with established
protocols for its synthesis and use in textile dyeing. Its chemical properties, including its
solubility in water and its behavior in acidic and basic conditions, are known. However, there is
a significant gap in the available data concerning its quantitative spectroscopic properties and
its application in fundamental scientific research. For professionals in drug development and
other research fields, this dye does not have a documented history of use as a biological stain,
probe, or assay component. Therefore, any novel research application would require a
thorough in-house characterization of its photophysical and chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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